Cas no 2131-43-3 (1,2,5,6-Tetramethylnaphthalene)

1,2,5,6-Tetramethylnaphthalene structure
2131-43-3 structure
Product name:1,2,5,6-Tetramethylnaphthalene
CAS No:2131-43-3
MF:C14H16
MW:184.27684
CID:249711
PubChem ID:6427081

1,2,5,6-Tetramethylnaphthalene Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,2,5,6-tetramethyl-
    • 1,2,5,6-Tetramethylnaphthalene
    • 1,2,5,6-Tetramethyln
    • 1,2,5,6-tetramethylnaphtalene
    • 1,2,5,6-tetramethyl-naphthalene
    • 1,2,5,6-Tetramethyl-naphthalin
    • Naphthalene,1,2,5,6-tetramethyl
    • 2131-43-3
    • DTXSID80423798
    • 3,5-Diiodo-L-tyrosinemethyl ester
    • Naphthalene, 1,2,5,6-tetramethyl-
    • AKOS006278304
    • ONIJFQFZCKJNDH-UHFFFAOYSA-N
    • Inchi： InChI=1S/C14H16/c1-9-5-7-14-12(4)10(2)6-8-13(14)11(9)3/h5-8H,1-4H3
    • InChI Key： ONIJFQFZCKJNDH-UHFFFAOYSA-N
    • SMILES： CC1C2C(=C(C)C(C)=CC=2)C=CC=1C

Computed Properties

  • Exact Mass: 184.12500
  • Monoisotopic Mass: 184.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9844 (estimate)
  • Melting Point: 114°C
  • Boiling Point: 288.25°C (estimate)
  • Refractive Index: 1.5855 (estimate)
  • PSA: 0.00000
  • LogP: 4.07340

1,2,5,6-Tetramethylnaphthalene Security Information

1,2,5,6-Tetramethylnaphthalene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1,2,5,6-Tetramethylnaphthalene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T303675-1mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
1mg
 $ 173.00 2023-09-06
A2B Chem LLC
AD61153-5mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
5mg
 $886.00 2024-04-20
A2B Chem LLC
AD61153-1mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
1mg
 $289.00 2024-04-20
TRC
T303675-50mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
50mg
 $ 1360.00 2022-06-02
TRC
T303675-5mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
5mg
 $ 788.00 2023-09-06
TRC
T303675-10mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
10mg
 $ 1401.00 2023-09-06
A2B Chem LLC
AD61153-10mg
1,2,5,6-Tetramethylnaphthalene
 2131-43-3
10mg
 $1481.00 2024-04-20

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